5-(3-(4-bromophenyl)-5-(2-chloro-7-methylquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid

• IUPAC Name: 5-[5-(4-bromophenyl)-3-(2-chloro-7-methylquinolin-3-yl)-3,4-dihydropyrazol-2-yl]-5-oxopentanoic acid
• InChI: InChI=1S/C24H21BrClN3O3/c1-14-5-6-16-12-18(24(26)27-19(16)11-14)21-13-20(15-7-9-17(25)10-8-15)28-29(21)22(30)3-2-4-23(31)32/h5-12,21H,2-4,13H2,1H3,(H,31,32)
• InChI Key: IKSOOEJHEUBWKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C=C2C=C1)C3CC(=NN3C(=O)CCCC(=O)O)C4=CC=C(C=C4)Br)Cl
• Molecular Formula: C24H21BrClN3O3
• Molecular Weight: 514.8 g/mol

Description

5-(3-(4-bromophenyl)-5-(2-chloro-7-methylquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid is a useful research compound. Its molecular formula is C24H21BrClN3O3 and its molecular weight is 514.8. The purity is usually 95%.
BenchChem offers high-quality 5-(3-(4-bromophenyl)-5-(2-chloro-7-methylquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-(4-bromophenyl)-5-(2-chloro-7-methylquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antioxidant Properties

• The compound 5-(3-(4-bromophenyl)-5-(2-chloro-7-methylquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid, along with similar compounds, has been synthesized and investigated for its antioxidant properties in lubricating greases. The study found that these compounds effectively reduced total acid number and oxygen pressure drop in lubricating greases, indicating their potential as antioxidants in industrial applications (Hussein, Ismail, & El-Adly, 2016).

Structural Analysis and Molecular Studies

• Another study focused on the synthesis and structural analysis of similar compounds, providing detailed insights into their crystal and molecular structures through techniques like X-ray diffraction and DFT studies. This research contributes to a deeper understanding of the molecular geometry and electronic properties of these compounds (Şahin et al., 2011).

Antimicrobial Activity

• Various derivatives of the compound have been synthesized and evaluated for antimicrobial activity. One study produced a series of novel compounds with significant antimicrobial properties, indicating the potential of these molecules in developing new antimicrobial agents (Ansari & Khan, 2017). Another research synthesized a series of derivatives and tested their antimicrobial potency against various pathogens, identifying several compounds with remarkable in vitro antimicrobial potency (Desai, Joshi, & Rajpara, 2013).